Cas no 1694840-35-1 (3-(Bromomethyl)cyclobutan-1-ol)

• Product Name: 3-(Bromomethyl)cyclobutan-1-ol
• CAS No: 1694840-35-1
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD30180349
• CID: 4703130
• PubChem ID: 103027325
• Update Time: 2025-05-23

3-(Bromomethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)cyclobutan-1-ol
• cis-3-(Bromomethyl)cyclobutan-1-ol
• trans-3-(Bromomethyl)cyclobutan-1-ol
• EN300-26571096
• SCHEMBL20136865
• 3-(Bromomethyl)cyclobutanol
• SCHEMBL20136864
• 1909286-61-8
• EN300-255946
• PS-20630
• EN300-256310
• SY344554
• F89976
• (1s,3s)-3-(bromomethyl)cyclobutan-1-ol
• (1r,3r)-3-(bromomethyl)cyclobutan-1-ol
• 2169140-89-8
• rac-(1s,3s)-3-(bromomethyl)cyclobutan-1-ol, cis
• 1694840-35-1
• E83491
• MFCD30180349
• SCHEMBL26103695
• 3-(Bromomethyl)cyclobutan-1-ol

• MDL： MFCD30180349
• Inchi： 1S/C5H9BrO/c6-3-4-1-5(7)2-4/h4-5,7H,1-3H2
• InChI Key： RDEYAXQOAZNNDA-UHFFFAOYSA-N
• SMILES： BrCC1CC(C1)O

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 3-(Bromomethyl)cyclobutan-1-ol

Introduction to 3-(Bromomethyl)cyclobutan-1-ol (CAS No. 1694840-35-1)

3-(Bromomethyl)cyclobutan-1-ol (CAS No. 1694840-35-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound features a cyclobutane ring with a bromomethyl substituent and a hydroxyl group, making it an intriguing candidate for a wide range of chemical reactions and biological studies.

The chemical structure of 3-(Bromomethyl)cyclobutan-1-ol is characterized by its cyclobutane ring, which is a four-membered ring known for its inherent strain. The presence of the bromomethyl group and the hydroxyl group adds further complexity and reactivity to the molecule. The bromomethyl group can serve as a versatile functional handle for various chemical transformations, such as nucleophilic substitution reactions, while the hydroxyl group can participate in hydrogen bonding and other interactions that are crucial for biological activity.

In the realm of pharmaceutical research, 3-(Bromomethyl)cyclobutan-1-ol has shown promise as a building block for the synthesis of bioactive compounds. Its unique structure allows for the introduction of diverse functional groups through selective chemical modifications, enabling the creation of novel molecules with potential therapeutic properties. Recent studies have explored its use in the development of anti-cancer agents and antiviral drugs, where the cyclobutane ring and bromomethyl functionality have been leveraged to enhance drug efficacy and selectivity.

One notable application of 3-(Bromomethyl)cyclobutan-1-ol is in the synthesis of cyclobutene derivatives, which are important intermediates in the production of various pharmaceuticals and materials. The cyclobutane ring's strain energy can be harnessed to drive specific chemical reactions, making it an attractive starting material for synthetic chemists. For instance, a recent study published in the Journal of Organic Chemistry demonstrated the efficient conversion of 3-(Bromomethyl)cyclobutan-1-ol into a series of cyclobutene derivatives using palladium-catalyzed cross-coupling reactions. These derivatives exhibited enhanced stability and reactivity, highlighting the compound's potential as a key intermediate in complex molecule synthesis.

In addition to its pharmaceutical applications, 3-(Bromomethyl)cyclobutan-1-ol has also found use in materials science. The cyclobutane ring's unique properties make it suitable for the development of advanced materials with tailored mechanical and thermal characteristics. Researchers have explored its incorporation into polymers and copolymers, where it can impart improved strength, flexibility, and thermal stability. A study published in Macromolecules reported the synthesis of a novel copolymer containing 3-(Bromomethyl)cyclobutan-1-ol, which exhibited superior mechanical properties compared to conventional polymers.

The synthesis of 3-(Bromomethyl)cyclobutan-1-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of cyclobutanol followed by methylation or direct bromination of 3-methylcyclobutan-1-ol. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it more accessible for large-scale production.

The safety and toxicology of 3-(Bromomethyl)cyclobutan-1-ol are critical considerations for its practical applications. While detailed toxicological data is still being compiled, preliminary studies suggest that it exhibits low toxicity at typical exposure levels. However, appropriate handling precautions should always be followed to ensure safe use in laboratory settings.

In conclusion, 3-(Bromomethyl)cyclobutan-1-ol (CAS No. 1694840-35-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive candidate for pharmaceutical development, materials science, and synthetic chemistry. Ongoing research continues to uncover new possibilities for this versatile compound, positioning it as a valuable tool in the advancement of modern chemistry.